Cas no 144799-02-0 (3-Cyano-L-phenylalanine Hydrochloride)
144799-02-0 structure
3-Cyano-L-phenylalanine Hydrochloride
144799-02-0
C10H11ClN2O2
226.659541368484
138342
3-Cyano-L-phenylalanine Hydrochloride Properties
Names and Identifiers
-
- L-Phenylalanine,3-cyano-, monohydrochloride (9CI)
- L-3-Cyanophenylalanine
- M-CYANO-L-PHENYLALANINE
- (M-CN)PHE-OH
- (S)-2-AMINO-3-(3-CYANOPHENYL)PROPANOIC ACID
- (S)-3-CYANOPHENYLALANINE
- 3-CYANO-L-PHENYLALANINE
- H-M-CYANO-L-PHE-OH
- H-PHE(3-CN)-OH
- H-PHE(M-CN)-OH
- L-3-CYANOPHE
- RARECHEM BK PT 0151
- L-Phe(3-CN)-OH
- (2S)-2-AMINO-3-(3-CYANOPHENYL)PROPANOIC ACID HYDROCHLORIDE
- (S)-2-Amino-3-(3-cyanophenyl)propanoicacidhydrochloride
- 3-CYANO-L-PHENYLALANINE HCL
- (S)-2-Amino-3-(3-cyanophenyl)propanoic acid hydrochloride
- SCHEMBL7591933
- 3-cyano-(L)-phenylalanine hydrochloride
- BDRRPFSPUOEZJA-FVGYRXGTSA-N
- (2S)-2-amino-3-(3-cyanophenyl)propanoic acid;hydrochloride
- 144799-02-0
- 3-Cyano-L-phenylalanine hydrochloride
- +Expand
-
- BDRRPFSPUOEZJA-FVGYRXGTSA-N
- 1S/C10H10N2O2.ClH/c11-6-8-3-1-2-7(4-8)5-9(12)10(13)14;/h1-4,9H,5,12H2,(H,13,14);1H/t9-;/m0./s1
- Cl.OC([C@H](CC1C=CC=C(C#N)C=1)N)=O
Computed Properties
- 190.07400
- 3
- 4
- 3
- 226.051
- 15
- 256
- 0
- 1
- 0
- 0
- 0
- 2
- 87.1A^2
Experimental Properties
- 1.21298
- 87.11000
3-Cyano-L-phenylalanine Hydrochloride Price
3-Cyano-L-phenylalanine Hydrochloride Related Literature
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Weiqiang Fu,Patrick J. J. Carr,Michael J. Lecours,Michael Burt,Rick A. Marta,Vincent Steinmetz,Eric Fillion,Terrance B. McMahon,W. Scott Hopkins Phys. Chem. Chem. Phys. 2017 19 729
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Yoshiyuki Matsuda,Yuichiro Nakayama,Naohiko Mikami,Asuka Fujii Phys. Chem. Chem. Phys. 2014 16 9619
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W. Scott Hopkins,Rick A. Marta,Vincent Steinmetz,Terry B. McMahon Phys. Chem. Chem. Phys. 2015 17 28548
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4. Comparison of biological chromophores: photophysical properties of cyanophenylalanine derivativesJoshua P. Martin,Natalie R. Fetto,Matthew J. Tucker Phys. Chem. Chem. Phys. 2016 18 20750
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Polly-Anna Ashford,Sean P. Bew Chem. Soc. Rev. 2012 41 957
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Polly-Anna Ashford,Sean P. Bew Chem. Soc. Rev. 2012 41 957
144799-02-0 (3-Cyano-L-phenylalanine Hydrochloride) Related Products
- 63-91-2(L-Phenylalanine)
- 150-30-1(DL-Phenylalanine)
- 114926-37-3(3-Methyl-L-phenylalanine)
- 167479-78-9(4-Cyano-L-Phenylalanine)
- 4599-47-7(2-Amino-3-p-tolyl-propionic acid)
- 673-06-3((2R)-2-Amino-3-phenylpropanoic acid)
- 1991-87-3(H-p-Me-Phe-OH)
- 49759-61-7(H-p-Me-D-Phe-OH)
- 57213-48-6((S)-2-Amino-3-(3-cyanophenyl)propanoic acid)
- 263396-43-6((R)-2-Amino-3-(3-cyanophenyl)propanoic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:144799-02-0)3-Cyano-L-phenylalanine Hydrochloride
99%
5g
295.0